Cas no 62642-77-7 (1H-Indazole, 1-ethenyl-6-nitro-)
62642-77-7 structure
Product Name:1H-Indazole, 1-ethenyl-6-nitro-
CAS No:62642-77-7
MF:C9H7N3O2
MW:189.170781373978
CID:436756
PubChem ID:71384253
Update Time:2025-04-19
1H-Indazole, 1-ethenyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 1-ethenyl-6-nitro-
- 1-ethenyl-6-nitroindazole
- 62642-77-7
- DTXSID80806522
- 1-Ethenyl-6-nitro-1H-indazole
-
- Inchi: 1S/C9H7N3O2/c1-2-11-9-5-8(12(13)14)4-3-7(9)6-10-11/h2-6H,1H2
- InChI Key: STSOSXYAANVCJT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2C=NN(C=C)C=2C=1)=O
Computed Properties
- Exact Mass: 189.05391
- Monoisotopic Mass: 189.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 60.96
1H-Indazole, 1-ethenyl-6-nitro- Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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